(E)-N-(5-(3-(3,4-dimethoxyphenyl)acryloyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C22H21N3O5S/c1-28-16-7-5-14(12-18(16)29-2)6-8-20(26)25-10-9-15-19(13-25)31-22(23-15)24-21(27)17-4-3-11-30-17/h3-8,11-12H,9-10,13H2,1-2H3,(H,23,24,27)/b8-6+
• InChI Key: UMBBDXSCSMRABC-SOFGYWHQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CO4)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CO4)OC
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains an acryloyl group (a type of unsaturated carbonyl), a tetrahydrothiazolo[5,4-c]pyridin-2-yl group (a type of heterocyclic compound), and a furan-2-carboxamide group (a type of lactam). The presence of the 3,4-dimethoxyphenyl group suggests that the compound may have some degree of aromaticity.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on factors like the stereochemistry of the compound and the conformation of the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors like its exact molecular structure and the conditions it’s stored under. These could include properties like melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on factors like its reactivity, toxicity, and the conditions it’s used or stored under. Without specific information on this compound, it’s hard to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its current uses and the results of any studies that have been done on it. Potential directions could include exploring new synthetic routes, studying its mechanism of action, or investigating its potential uses.